molecular formula C10H18O3 B8453479 2-Methoxy-6,6-dimethyl-3,5-heptanedione

2-Methoxy-6,6-dimethyl-3,5-heptanedione

Cat. No.: B8453479
M. Wt: 186.25 g/mol
InChI Key: SGYLFBVSQVMLFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methoxy-6,6-dimethyl-3,5-heptanedione is a useful research compound. Its molecular formula is C10H18O3 and its molecular weight is 186.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H18O3

Molecular Weight

186.25 g/mol

IUPAC Name

6-methoxy-2,2-dimethylheptane-3,5-dione

InChI

InChI=1S/C10H18O3/c1-7(13-5)8(11)6-9(12)10(2,3)4/h7H,6H2,1-5H3

InChI Key

SGYLFBVSQVMLFF-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)CC(=O)C(C)(C)C)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 200 mL-volume flask equipped with a stirrer, a thermometer and a dropping funnel was placed 8.20 g (210 mmol) of sodium amide, and the flask was purged with argon. Then, 80 mL of toluene was placed in the flask. Subsequently, 15.1 g (150.8 mmol) of 3,3-dimethyl-2-butanone was slowly dropped into the flask, and the resulting mixture was stirred for 15 minutes. Into the flask was further dropped 5.50 g (46.6 mmol) of methyl 2-methoxypropionate (prepared by the method of Reference Example 1), and the mixture was stirred for 30 minutes for carrying out a reaction. After the reaction was complete, 50 mL of water was placed in the flask under cooling with ice. The aqueous portion was taken out, neutralized with acetic acid, and subjected to extraction with ether. The ether extract was washed with water, dried over anhydrous sodium sulfate, and filtered. The filtrate was concentrated and distilled under reduced pressure (59° C., 492 Pa) to give 4.50 g (yield: 52%) of 2-methoxy-6,6-dimethyl-3,5-heptanedione as colorless liquid.
Quantity
8.2 g
Type
reactant
Reaction Step One
Quantity
15.1 g
Type
reactant
Reaction Step Two
Quantity
5.5 g
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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